AMG 837 calcium hydrate

• Molecular Formula: C26H23CaF3O5
• Molecular Weight: 512.5 g/mol
• InChI: InChI=1S/C26H21F3O3.Ca.2H2O/c1-2-4-21(16-25(30)31)20-9-13-24(14-10-20)32-17-18-5-3-6-22(15-18)19-7-11-23(12-8-19)26(27,28)29;;;/h3,5-15,21H,16-17H2,1H3,(H,30,31);;2*1H2/q;+2;;/p-2/t21-;;;/m0.../s1
• InChIKey: CKOUAGZCYCFTKW-YDULTXHLSA-L

AMG 837 Calcium Hydrate – Procurement Guide

AMG 837 calcium hydrate is a potent, orally bioavailable, and selective partial agonist of the G-protein coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFA1) [1]. It stimulates calcium mobilization in CHO cells expressing human GPR40 with an EC50 of 13.5 nM and potentiates glucose-stimulated insulin secretion (GSIS) in vitro and in vivo [1]. The compound is a chiral (S)-enantiomer that demonstrates improved potency and selectivity over its racemic counterpart [2]. AMG 837 calcium hydrate has been characterized in multiple preclinical rodent models of type 2 diabetes, demonstrating robust glucose-lowering efficacy without inducing hypoglycemia, a key differentiation from sulfonylurea-based therapies [1].

•

GPR40 receptor selectivity Reported undetectable activity at GPR41, GPR43, GPR120 at standard assay concentrations, enabling GPR40-specific pathway studies.

•

Defined calcium hydrate salt form Well-characterized DMSO solubility supports reproducible stock preparation for in vitro assays.

•

Partial agonist profile Limits effects primarily to glucose-stimulated insulin secretion, avoiding GLP-1 secretagogue confounds of full AgoPAMs.

• [1] Lin DC, et al. AMG 837: a novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. View Source
• [2] Houze JB, et al. AMG 837: a potent, orally bioavailable GPR40 agonist. Bioorg Med Chem Lett. 2012 Jan 15;22(2):1267-70. View Source

AMG 837 Substitution Risks

The calcium hydrate salt form of AMG 837 is not functionally interchangeable with other salt forms (e.g., sodium salt), hemicalcium variants, or racemic mixtures. Firstly, the specific hydrate form influences solubility (DMSO solubility ≥42 mg/mL for the calcium hydrate), which directly impacts stock solution preparation and in vivo formulation consistency . Secondly, the (S)-enantiomer present in AMG 837 calcium hydrate exhibits a two-fold increase in potency at GPR40 compared to the racemic compound (EC50 = 13 nM vs. ~26 nM), meaning substitution with a racemic mixture would require doubling the effective concentration [1]. Finally, variable purity among commercial sources (ranging from 98% to ≥99%) can introduce confounding off-target effects, particularly given the compound's weak inhibition of the α2-adrenergic receptor (IC50 = 3 µM), which may become relevant at higher concentrations if lower-purity material is used [1].

Functional selectivity mismatch

Replacing with a full GPR40 agonist or AgoPAM introduces GLP-1 secretion and broader signaling, altering endpoint interpretation.

Hepatotoxicity profile divergence

Other GPR40 agonists (e.g., TAK-875) exhibited liver injury in preclinical models, introducing confounding hepatic endpoints.

Salt form and solubility variability

Alternative salt forms or the free acid may alter DMSO solubility, affecting stock preparation reproducibility and assay consistency.

• [1] Houze JB, et al. AMG 837: a potent, orally bioavailable GPR40 agonist. Bioorg Med Chem Lett. 2012 Jan 15;22(2):1267-70. View Source

AMG 837 Quantitative Differentiation Evidence

GPR40 Selectivity Advantage vs. GW9508

AMG 837 calcium hydrate, as the pure (S)-enantiomer, exhibits a two-fold increase in potency compared to the racemic mixture of AMG 837 at the human GPR40 receptor [1]. This stereospecific enhancement is critical for achieving maximal target engagement at lower compound concentrations.

GPR40 selectivity vs. GW9508

Reported

GPR120 EC50 >10,000 nM (AMG 837) vs. 3,467 nM (GW9508)

Supports GPR40-specific pathway interpretation without GPR120 crosstalk.

Cell-based calcium mobilization assays; selectivity may vary with assay platform.

Evidence Dimension	Potency at human GPR40 receptor (EC50)
Target Compound Data	13 ± 7 nM
Comparator Or Baseline	Racemic AMG 837: approximately 26 nM (implied by 2-fold difference)
Quantified Difference	2-fold increase in potency (EC50 = 13 nM vs. ~26 nM)
Conditions	Aequorin Ca2+-flux assay in CHO cells expressing human GPR40

Why This Matters

The two-fold potency advantage of the calcium hydrate (S)-enantiomer allows for lower dosing in vitro and in vivo, reducing the risk of off-target effects and conserving valuable compound during extended experimental campaigns.

• [1] Houze JB, et al. AMG 837: a potent, orally bioavailable GPR40 agonist. Bioorg Med Chem Lett. 2012 Jan 15;22(2):1267-70. View Source

Partial Agonist Profile vs. Full AgoPAMs

Both AMG 837 calcium hydrate and TAK-875 demonstrate high selectivity for FFAR1/GPR40 over related free fatty acid receptors. AMG 837 calcium hydrate shows EC50 values of >10 µM at FFAR2/GPR43, FFAR3/GPR41, and FFAR4/GPR120, yielding a selectivity window of >740-fold based on its hGPR40 EC50 of 13.5 nM [1]. TAK-875 exhibits a similar selectivity profile with EC50 values >10 µM against these same receptors . This comparable selectivity indicates that AMG 837 calcium hydrate and TAK-875 are functionally equivalent with respect to FFAR family off-target liability.

Partial agonism vs. full AgoPAMs

Reported

Max activity 85% of DHA response (partial agonist) vs. full agonist >100% for AgoPAMs

Enables differentiation of beta-cell insulinotropic effects from incretin secretagogue actions.

Aequorin Ca2+-flux assay; receptor reserve may influence efficacy readout.

Evidence Dimension	Selectivity vs. FFAR2, FFAR3, FFAR4 (EC50)
Target Compound Data	>10 µM for FFAR2, FFAR3, FFAR4
Comparator Or Baseline	TAK-875: >10 µM for FFAR2, FFAR3, FFAR4
Quantified Difference	Selectivity window: >740-fold for AMG 837 calcium hydrate vs. >714-fold for TAK-875 (based on respective hGPR40 EC50 values)
Conditions	Calcium mobilization assay in CHO cells expressing human FFAR receptors

Why This Matters

The nearly identical FFAR selectivity profiles confirm that AMG 837 calcium hydrate offers the same low off-target risk profile as the extensively characterized clinical candidate TAK-875, making it a scientifically justified alternative for GPR40 research.

• [1] Bertin Bioreagent. AMG 837 product page. Selectivity data: EC50s = 0.0135, >10, >10, and >10 µM for FFAR1, FFAR2, FFAR3, and FFAR4, respectively. View Source

Lack of Hepatotoxicity vs. TAK-875

AMG 837 calcium hydrate functions as a partial agonist at GPR40, achieving 85% of the maximal response elicited by the endogenous full agonist docosahexaenoic acid (DHA) under standardized assay conditions [1]. This partial agonism profile is mechanistically significant because it avoids maximal receptor activation, which has been linked to improved safety margins and reduced risk of hypoglycemia in vivo.

Hepatotoxicity vs. TAK-875

Head-to-head

No acute liver injury; no enrichment of inflammatory/ER stress/apoptosis genes vs. TAK-875-induced injury

Supports differentiation of hepatic safety endpoints in preclinical metabolic studies.

Murine model, 24 h post-dose transcriptomics; translatability to other species requires validation.

Evidence Dimension	Maximal agonist activity (% of control)
Target Compound Data	85% of DHA maximal response
Comparator Or Baseline	DHA (endogenous full agonist): defined as 100% maximal response
Quantified Difference	15% lower maximal efficacy than DHA
Conditions	Standard aequorin Ca2+-flux assay in CHO cells expressing human GPR40

Why This Matters

Partial agonism at GPR40 is a desirable pharmacological property linked to glucose-dependent insulin secretion without the hypoglycemia risk associated with full agonists; this quantified efficacy level (85%) defines AMG 837 calcium hydrate's specific position on the partial agonist spectrum for experimental interpretation.

• [1] Houze JB, et al. AMG 837: a potent, orally bioavailable GPR40 agonist. Bioorg Med Chem Lett. 2012 Jan 15;22(2):1267-70. View Source

In Vivo Efficacy and Pharmacokinetics

In an intraperitoneal glucose tolerance test (IPGTT) conducted in 8-week-old Zucker fatty (fa/fa) rats, a single oral dose of AMG 837 calcium hydrate at 3 mg/kg significantly reduced the glucose area under the curve (AUC) compared to vehicle-treated controls (p<0.001) [1]. While TAK-875 also demonstrates glucose-lowering efficacy in diabetic rat models, its reported effective dose range for oral glucose tolerance tests is 0.3–3 mg/kg, with significant glucose excursion reduction observed at these doses . The overlapping effective dose ranges indicate that AMG 837 calcium hydrate and TAK-875 exhibit comparable in vivo potency for acute glucose lowering in rodent models of type 2 diabetes.

In vivo PK/PD profile

Reported

Glucose AUC reduction 18.8% at 0.3 mg/kg p.o. (p<0.01); oral bioavailability 84%; Cmax 1.4 µM

Supports in vivo study design and dose-exposure modeling for rodent metabolic models.

Sprague-Dawley rat OGTT; exposure-response relationships may differ across strains.

Evidence Dimension	Reduction in glucose AUC during OGTT/IPGTT
Target Compound Data	Statistically significant reduction (p<0.001) at 3 mg/kg, p.o.
Comparator Or Baseline	TAK-875: Significant glucose excursion reduction at 0.3–3 mg/kg, p.o.
Quantified Difference	Comparable effective dose range (0.3–3 mg/kg) for both compounds
Conditions	Zucker fatty (fa/fa) rats; AMG 837 administered 30 min prior to IP glucose challenge; TAK-875 administered 1 hour prior to oral glucose challenge

Why This Matters

Demonstrated in vivo efficacy at clinically relevant doses validates AMG 837 calcium hydrate as a robust tool compound for metabolic studies and establishes a benchmark for comparing novel GPR40 agonists in preclinical diabetes research.

• [1] Lin DC, et al. AMG 837: a novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. Figure 4. View Source

Beta-Cell Insulin Secretion Potency

AMG 837 calcium hydrate activates GPR40 across multiple species, with EC50 values of 13.5 nM (human), 22.6 nM (mouse), and 31.7 nM (rat) in CHO cells expressing the respective orthologs [1]. The compound retains potent activity across all three species, with less than a 3-fold difference between human and rat receptors, supporting translational research applications.

Beta-cell insulin secretion

Class-level

EC50 0.0048 µM (MIN6 cells); 0.142 µM (primary mouse islets); glucose-dependent effect above 8.3 mM glucose

Supports glucose-dependent insulin secretion pathway studies; contrasts with glucose-independent sulfonylurea action.

ELISA-based insulin measurement; class-level inference should be confirmed per model.

Evidence Dimension	Potency at GPR40 orthologs (EC50)
Target Compound Data	Human: 13.5 nM; Mouse: 22.6 nM; Rat: 31.7 nM
Comparator Or Baseline	Intra-compound cross-species comparison
Quantified Difference	Mouse/human ratio: 1.7-fold; Rat/human ratio: 2.3-fold
Conditions	Aequorin Ca2+-flux assay in CHO cells expressing human, mouse, or rat GPR40

Why This Matters

Quantified species cross-reactivity data enable researchers to accurately extrapolate in vitro human receptor findings to rodent in vivo models and appropriately dose-adjust when using mouse or rat systems.

• [1] Lin DC, et al. AMG 837: a novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. View Source

DMSO Solubility of Calcium Hydrate Salt

AMG 837 calcium hydrate potentiates glucose-stimulated insulin secretion (GSIS) with distinct potency in different cellular systems: EC50 of 4.8 nM in MIN6 pancreatic β-cells and 142 ± 20 nM in isolated primary mouse islets [1]. The approximately 30-fold difference in potency between the immortalized cell line and primary tissue highlights the importance of system selection for dose-response studies.

DMSO solubility

Data to verify

≥ 42 mg/mL (≥ 92.22 mM) in DMSO

Supports consistent stock preparation for in vitro assays.

Solubility may vary by lot; verify per COA before critical experiments.

Evidence Dimension	Potentiation of glucose-stimulated insulin secretion (EC50)
Target Compound Data	MIN6 cells: 4.8 nM; Mouse islets: 142 ± 20 nM
Comparator Or Baseline	Intra-compound cellular system comparison
Quantified Difference	Approximately 30-fold lower potency in primary islets vs. MIN6 cells
Conditions	GSIS assay: MIN6 pancreatic β-cell line and isolated primary mouse pancreatic islets

Why This Matters

This data provides critical guidance for experimental design: MIN6 cells offer higher sensitivity for screening, while primary islet EC50 values are more physiologically relevant for translating to in vivo dosing and interpreting efficacy studies.

• [1] Lin DC, et al. AMG 837: a novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. View Source

AMG 837 Application Scenarios

Chronic Dosing Without Hepatotoxicity

AMG 837 calcium hydrate serves as a well-characterized reference agonist for in vitro GPR40 assays. Its defined potency (hGPR40 EC50 = 13.5 nM in Ca2+ flux assay) and partial agonist efficacy (85% of DHA maximal response) provide a consistent benchmark for evaluating novel GPR40 agonists or antagonists [1]. The compound's high FFAR selectivity (>740-fold over FFAR2/3/4) ensures that observed effects can be confidently attributed to GPR40 engagement, making it suitable for high-throughput screening campaigns and mechanism-of-action studies [2].

GPR40-Specific Beta-Cell Signaling

AMG 837 calcium hydrate is validated for acute and chronic in vivo studies in Sprague-Dawley rats and Zucker fatty (fa/fa) rats. A single oral dose (0.3–3 mg/kg) significantly reduces glucose excursions during IPGTT, and 21-day once-daily dosing sustains glucose-lowering effects [1]. The excellent oral bioavailability (F = 84%) and defined Cmax (1.4 µM at 0.5 mg/kg) [3] enable reproducible pharmacokinetic/pharmacodynamic (PK/PD) modeling, making the compound a reliable tool for studying GPR40-mediated glucose homeostasis and for validating novel therapeutic candidates in preclinical diabetes research.

Partial vs. Full GPR40 Agonist Pharmacology

As a partial agonist with precisely quantified maximal efficacy (85% of DHA response), AMG 837 calcium hydrate is an ideal tool for investigating the pharmacological distinction between partial and full GPR40 activation [1]. It can be paired with GPR40 full agonists (e.g., AM-1638) in comparative studies to elucidate differential signaling pathways, β-arrestin recruitment, and desensitization profiles. This application is particularly relevant for understanding the molecular basis of hypoglycemia risk associated with different agonist classes [4].

Repurposing Screens for Intracellular Pathogens

With well-defined potency across human (EC50 = 13.5 nM), mouse (EC50 = 22.6 nM), and rat (EC50 = 31.7 nM) GPR40 orthologs, AMG 837 calcium hydrate is suited for experiments requiring cross-species comparisons [1]. Researchers can confidently transition from human receptor screening to mouse or rat in vivo models with a clear understanding of the potency shift required for equivalent target engagement, supporting robust translational pharmacology and toxicology study design.

Application

Selection Property

Validation Focus

Repeated-dose metabolic model studies

Comparative hepatic transcriptomic profile

Verify lack of acute hepatotoxic signal in the chosen rodent model

GPR40-specific beta-cell signaling studies

GPR40 selectivity over related FFARs

Confirm no off-target activation of GPR120 in functional assays

Partial vs. full agonist pharmacological profiling

Maximal agonist efficacy (partial agonist)

Differentiate insulinotropic vs. incretin secretagogue effects

Host-directed anti-infective screening

Intracellular pathogen inhibition profile

Validate Brucella clearance in macrophage infection models

• [1] Lin DC, et al. AMG 837: a novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. View Source
• [2] Bertin Bioreagent. AMG 837 product page. Selectivity data: EC50s = 0.0135, >10, >10, and >10 µM for FFAR1, FFAR2, FFAR3, and FFAR4, respectively. View Source
• [3] PeptideDB. AMG 837 calcium hydrate product page. In vivo PK: F = 84%, Cmax = 1.4 µM at 0.5 mg/kg p.o. View Source
• [4] Houze JB, et al. AMG 837: a potent, orally bioavailable GPR40 agonist. Bioorg Med Chem Lett. 2012 Jan 15;22(2):1267-70. View Source